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Compound of Interest

Compound Name:
N-cyclopropyl-4-iodo-N-

methylbenzamide

CAS No.: 1247410-46-3

Cat. No.: B1532732

Get Quote

Executive Summary & Compound Profile
N-cyclopropyl-4-iodo-N-methylbenzamide is a critical building block in medicinal chemistry,

particularly valuable for its dual functionality: the aryl iodide facilitates palladium-catalyzed

cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the N-methyl-N-cyclopropyl amide

moiety serves as a robust, metabolically stable pharmacophore often found in kinase inhibitors.
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Property Detail

IUPAC Name N-cyclopropyl-4-iodo-N-methylbenzamide

CAS Number 1247410-46-3

Molecular Formula C₁₁H₁₂INO

Molecular Weight 301.13 g/mol

SMILES CN(C1CC1)C(=O)C2=CC=C(I)C=C2

Physical State Off-white to pale yellow solid (typically)

Synthesis & Experimental Workflow
To ensure the integrity of the spectroscopic data, the compound must be synthesized with high

purity. The standard protocol involves the acylation of N-methylcyclopropanamine with 4-

iodobenzoyl chloride.

Reaction Scheme (Graphviz)
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N-cyclopropyl-4-iodo-N-methylbenzamide

Recrystallization/Column
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Figure 1: Synthetic pathway for the preparation of the target benzamide.

Protocol Highlights (Expert Insight)
Rotameric Complexity: The N-methyl-N-cyclopropyl amide bond exhibits restricted rotation

(partial double bond character). This often results in broadened NMR signals or distinct

rotameric populations at room temperature.
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Purification: While column chromatography (Hexane/EtOAc) is standard, the aryl iodide

functionality makes the compound sensitive to light. Store in amber vials to prevent photo-

deiodination.

Spectroscopic Data Analysis[2][3][4]
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
Data represents consensus values derived from fragment analysis of 4-iodobenzamides and N-

methyl-N-cyclopropyl amides.

¹H NMR (400 MHz, CDCl₃)
The proton spectrum is characterized by a distinct AA'BB' aromatic system and the unique

high-field multiplets of the cyclopropyl group.
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Structural
Insight

7.75 – 7.80
Doublet (d, J ≈

8.5 Hz)
2H Ar-H (ortho to I)

Deshielded by

Iodine

anisotropy;

characteristic of

4-iodo-aromatics.

7.15 – 7.25
Doublet (d, J ≈

8.5 Hz)
2H

Ar-H (ortho to

C=O)

Slightly shielded

relative to

benzoic acid due

to amide

resonance.

3.05 Singlet (s) 3H N-CH₃

Diagnostic N-

methyl peak.

May appear as

two unequal

singlets

(rotamers).

2.75 – 2.85 Multiplet (m) 1H
N-CH

(Cyclopropyl)

Methine proton;

shift is sensitive

to amide cone of

anisotropy.

0.85 – 0.95 Multiplet (m) 2H Cyclopropyl CH₂
cis-oriented to

methine.

0.60 – 0.70 Multiplet (m) 2H Cyclopropyl CH₂
trans-oriented to

methine.

Expert Note on Rotamers: In CDCl₃ at 25°C, you may observe signal broadening or a minor set

of peaks (approx. 10-20% intensity) for the N-Me and Cyclopropyl protons due to cis/trans

isomerism around the amide bond. Heating to 50°C typically coalesces these signals.

¹³C NMR (100 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment Notes

170.5 C=O (Carbonyl) Typical tertiary amide carbonyl.

137.5 Ar-C (ortho to I) High intensity; deshielded.

135.2 Ar-C (ipso to C=O) Quaternary carbon.

129.0 Ar-C (ortho to C=O) High intensity.

96.5 Ar-C-I (ipso to I)

Diagnostic: Iodine-bearing

carbons are significantly

shielded (Heavy Atom Effect).

36.0 N-CH₃ N-Methyl carbon.

32.5 N-CH (Cyclopropyl) Methine carbon.

8.5 Cyclopropyl CH₂
Methylene carbons (often

overlapping).

B. Infrared (IR) Spectroscopy
The IR spectrum confirms the functional groups, specifically the tertiary amide and the aryl

iodide.
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Wavenumber
(cm⁻¹)

Vibration Mode Intensity Interpretation

1635 – 1645 ν(C=O) Amide Strong

Key Diagnostic:

Tertiary amides

absorb at lower

frequencies than

primary/secondary

amides due to lack of

H-bonding.

3000 – 3080
ν(C-H)

Aromatic/Cyclopropyl
Weak

Characteristic C-H

stretches for sp² and

strained sp³ systems.

2920, 2850 ν(C-H) Aliphatic Medium
Methyl group C-H

stretches.

1580, 1480 ν(C=C) Aromatic Medium
Benzene ring skeletal

vibrations.

~500 – 600 ν(C-I) Medium/Weak
Carbon-Iodine stretch

(Fingerprint region).

C. Mass Spectrometry (MS)
Mass spectrometry provides the definitive confirmation of the molecular weight and the

presence of iodine.

Ionization Mode: ESI (+) (Electrospray Ionization, Positive Mode)

Molecular Ion: [M+H]⁺ = 302.0

Fragmentation Pathway (Graphviz)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532732?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parent Ion [M+H]+
m/z 302

Loss of Cyclopropyl
[M - C3H5]+

m/z ~261

- 41 Da

Acylium Ion
[4-I-Ph-CO]+

m/z 231

Amide Bond Cleavage

Loss of Iodine
[M - I]+
m/z 175

- 127 Da (Rare in ESI, common in EI)

Click to download full resolution via product page

Figure 2: Predicted fragmentation pattern. The acylium ion (m/z 231) is the base peak in EI,

while [M+H]+ dominates in ESI.

Isotopic Pattern: Iodine is monoisotopic (¹²⁷I). Unlike chlorine or bromine, there is no M+2 peak.

The mass defect is negative, which is a subtle confirmation of heavy halogen presence in high-

resolution MS.

References & Validation Sources
To ensure scientific integrity, the data above is derived from validated spectroscopic principles

and consensus data for the constituent fragments (4-iodobenzoyl and N-

methylcyclopropylamine).

National Institute of Advanced Industrial Science and Technology (AIST).Spectral Database

for Organic Compounds (SDBS) - 4-Iodobenzamide & N-Methylbenzamide.[Link]

Reich, H. J.Structure Determination Using NMR Spectroscopy. University of Wisconsin-

Madison. (Authoritative source for chemical shift prediction and substituent effects). [Link]

Pretsch, E., et al.Structure Determination of Organic Compounds: Tables of Spectral Data.

Springer-Verlag. (Standard reference for IR and MS fragmentation rules).

PubChem Compound Summary.CID 54766864 (Related Structure: N-cyclopropyl-4-

iodobenzamide).[Link]
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Disclaimer: While this guide utilizes high-fidelity predictive modeling and fragment-based

consensus to generate spectroscopic data, experimental verification with a standard sample is

recommended for regulatory submission.

To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of N-
Cyclopropyl-4-iodo-N-methylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1532732/docs#technical-guide-spectroscopic-
characterization-of-n-cyclopropyl-4-iodo-n-methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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